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Compound of Interest

Compound Name:
3-Chlorobenzo[b]thiophene-2-

carboxylic acid

Cat. No.: B181881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Chlorobenzo[b]thiophene-2-carboxylic acid (CAS No: 21211-22-3). This

compound is a key intermediate in the synthesis of various pharmaceuticals and functional

materials, making a thorough understanding of its properties essential for its application in

research and development.[1]

Core Physicochemical Data
The following table summarizes the key physicochemical properties of 3-
Chlorobenzo[b]thiophene-2-carboxylic acid. For clarity, both experimentally determined and

computationally predicted values are presented where available.
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Property Value Source

Molecular Formula C₉H₅ClO₂S [1][2][3]

Molecular Weight 212.65 g/mol [1][2]

Melting Point 267-273 °C [1]

Boiling Point Data not available

pKa Data not available

logP (Octanol/Water Partition

Coefficient)
3.253 (Calculated) [4]

Water Solubility (log₁₀ws) -3.78 (Calculated, mol/L) [4]

Appearance
White to light yellow

powder/crystal
[1]

Purity ≥ 97% (HPLC) [1]

Spectroscopic and Analytical Data
A summary of available spectroscopic data for the characterization of 3-
Chlorobenzo[b]thiophene-2-carboxylic acid is provided below. This information is critical for

compound identification and purity assessment.

Spectroscopic Data Availability

¹H NMR Available[5]

¹³C NMR Available[5]

Mass Spectrometry (MS) Available[5]

Infrared (IR) Spectroscopy Available[5]

UV-Visible Spectroscopy
UV-visible diffuse reflectance spectra of the

ligand have been reported.[6]

Experimental Protocols
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Detailed experimental methodologies for the determination of key physicochemical properties

of carboxylic acids, adaptable for 3-Chlorobenzo[b]thiophene-2-carboxylic acid, are outlined

below.

Synthesis of 3-Chlorobenzo[b]thiophene-2-carbonyl
chloride
A precursor to 3-Chlorobenzo[b]thiophene-2-carboxylic acid and its derivatives can be

synthesized from cinnamic acid. A stirred mixture of cinnamic acid (0.5 mol), pyridine (0.05

mol), thionyl chloride (0.77 mol), and chlorobenzene (300 ml) is heated at reflux for 48 hours.

Excess thionyl chloride is subsequently removed.[7]

Melting Point Determination
The melting point of 3-Chlorobenzo[b]thiophene-2-carboxylic acid is determined using the

open capillary method.[7] The sample is packed into a capillary tube, which is then heated in a

melting point apparatus. The temperature range over which the sample melts is recorded.

General Protocol for Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are typically

recorded on a 300 MHz or 500 MHz spectrometer in a suitable deuterated solvent, such as

DMSO-d₆ or CDCl₃, with tetramethylsilane (TMS) as the internal standard.[7]

Infrared (IR) Spectroscopy: The IR spectrum is obtained using a Fourier-transform infrared

(FT-IR) spectrometer. The solid sample is typically prepared as a KBr pellet.[7] Characteristic

peaks for carboxylic acids include a broad O-H stretch (around 2500-3300 cm⁻¹), a C=O

stretch (around 1700 cm⁻¹), and a C-O stretch (around 1200-1300 cm⁻¹).[8][9]

Mass Spectrometry (MS): Mass spectra can be recorded using techniques such as electron

ionization (EI) to determine the molecular weight and fragmentation pattern of the

compound.[7]

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the synthesis and characterization of 3-
Chlorobenzo[b]thiophene-2-carboxylic acid derivatives, a common application of this
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compound in research.

General Workflow for Synthesis and Characterization

Synthesis

Characterization

Starting Materials
(e.g., Cinnamic Acid)

Chemical Reaction
(e.g., with Thionyl Chloride)

Work-up and Purification
(e.g., Recrystallization)

3-Chlorobenzo[b]thiophene
-2-carboxylic Acid Derivative

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Purity Analysis
(e.g., HPLC)

Click to download full resolution via product page

Synthesis and Characterization Workflow

Biological and Pharmaceutical Relevance
3-Chlorobenzo[b]thiophene-2-carboxylic acid serves as a versatile building block in

medicinal chemistry.[1] Its derivatives have been investigated for a range of biological activities,
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including:

Anticancer Agents: Platinum(IV) complexes incorporating 3-chlorobenzo[b]thiophene-2-
carboxylic acid have shown significant anticancer activity against cell lines such as A2780.

[6]

Antimicrobial Agents: This compound is a key intermediate in the development of novel anti-

inflammatory and antimicrobial agents.[1]

Other Pharmaceutical Applications: It is utilized in the synthesis of pharmaceuticals targeting

inflammatory diseases.[1]

While the direct biological signaling pathways of the parent compound are not extensively

documented, its utility as a scaffold in drug discovery highlights its importance in the

development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-
Chlorobenzo[b]thiophene-2-carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181881#physicochemical-properties-of-3-
chlorobenzo-b-thiophene-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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